5-(Carbamimidoylthio)pentanoic acid hydrochloride
Description
5-(Carbamimidoylthio)pentanoic acid hydrochloride is a chemical compound with the molecular formula C6H13N3O2S . It is also known as L-Thioarginine . The compound is a derivative of pentanoic acid, also known as valeric acid .
Molecular Structure Analysis
The molecular structure of 5-(Carbamimidoylthio)pentanoic acid hydrochloride can be represented by the InChI code: 1S/C6H13N3O2S.ClH/c7-5(4-10)6(8)9-3-1-2-11;/h5,10H,1-4,7H2,(H3,8,9);1H . This indicates that the compound contains carbon ©, hydrogen (H), nitrogen (N), oxygen (O), sulfur (S), and chlorine (Cl) atoms .Scientific Research Applications
Synthesis of Novel Functional Diacids
Research has explored the synthesis of derivatives like 5-(Carboxymethyl-carbamoyl)-pentanoic acid by reacting adipic anhydride with amino acids, indicating the potential of 5-(Carbamimidoylthio)pentanoic acid hydrochloride in creating functionalized diacids for various applications (Zhang Zhi-qin, 2004).
Metabolic Pathway Engineering
The compound's derivatives have been used in metabolic pathway engineering to produce valuable chemicals. For instance, a study on the de novo production of 1,5-Pentanediol from glucose in Escherichia coli utilized a nonnatural pathway expanding from lysine pathways, which could potentially involve intermediates or derivatives of 5-(Carbamimidoylthio)pentanoic acid hydrochloride (Xuecong Cen et al., 2020).
Antioxidant Research
α-Lipoic acid (LA), chemically related to 5-(Carbamimidoylthio)pentanoic acid hydrochloride, demonstrates the potential of such compounds in antioxidant research. LA's role in cellular defense against oxidative stress highlights the broader applicability of sulfur-containing acids in biochemical and medical research (A. Gorąca et al., 2011).
Synthetic Cannabinoids Metabolism
The study of synthetic cannabinoids PB-22 and 5F-PB-22 metabolism by human hepatocyte incubation and high-resolution mass spectrometry involved derivatives of pentanoic acid, suggesting the relevance of 5-(Carbamimidoylthio)pentanoic acid hydrochloride in understanding the biotransformation of complex molecules (A. Wohlfarth et al., 2014).
properties
IUPAC Name |
5-carbamimidoylsulfanylpentanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O2S.ClH/c7-6(8)11-4-2-1-3-5(9)10;/h1-4H2,(H3,7,8)(H,9,10);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVABPKHSLWOINA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCSC(=N)N)CC(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Carbamimidoylthio)pentanoic acid hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-[(3-methoxy-3-oxopropyl)amino]-5-nitrobenzoate](/img/structure/B2466659.png)
![2-((1-(4-methylpiperazin-1-yl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide](/img/structure/B2466662.png)
![5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine hydrochloride](/img/no-structure.png)
![N-(3-chlorophenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide](/img/structure/B2466664.png)
![1-(3-methoxyphenyl)-5-(4-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione](/img/structure/B2466665.png)
![ethyl 2-{2-[(4-methylbenzyl)sulfanyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate](/img/structure/B2466667.png)
![(E)-4-(((6-(tert-butyl)-7-oxo-[1,2,4]triazolo[4,3-b][1,2,4]triazin-8(7H)-yl)imino)methyl)-2-methoxyphenyl 2-methylbenzoate](/img/structure/B2466668.png)
![N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide](/img/structure/B2466669.png)
![[2-(3-Chloroanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate](/img/structure/B2466675.png)
